Cas no 57187-57-2 (Octanoic acid, 2,4,6-trimethyl-, octadecyl ester)

• Product Name: Octanoic acid, 2,4,6-trimethyl-, octadecyl ester
• CAS No: 57187-57-2
• MF: C₂₉H₅₈O₂
• MW: 438.769629955292
• CID: 346270
• PubChem ID: 15715882
• Update Time: 2025-04-19

Octanoic acid, 2,4,6-trimethyl-, octadecyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 2,4,6-trimethyl-, octadecyl ester
• octadecyl 2,4,6-trimethyloctanoate
• 2,4,6-trimethyloctanoic acid octadecyl ester
• DTXSID70577274
• 57187-57-2

• Inchi： 1S/C29H58O2/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-31-29(30)28(5)25-27(4)24-26(3)7-2/h26-28H,6-25H2,1-5H3
• InChI Key： RVBWYXOYAQXSNX-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCCCCCCCCCC)C(C(C)CC(C)CC(C)CC)=O

Computed Properties

• Exact Mass: 438.44394
• Monoisotopic Mass: 438.44368109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 24
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters